Cas no 284474-47-1 (1-Bromodecane-10,10,10-d3)

1-Bromodecane-10,10,10-d3 is a deuterated alkyl bromide compound where the terminal methyl group is isotopically labeled with three deuterium atoms. This modification enhances its utility in mechanistic studies, kinetic isotope effect investigations, and NMR spectroscopy applications due to the distinct spectroscopic properties imparted by deuterium. The compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of labeled surfactants, polymers, or other deuterated derivatives. Its high isotopic purity and well-defined structure make it suitable for precise analytical and research applications. The presence of the bromine moiety allows for further functionalization via nucleophilic substitution or cross-coupling reactions.

1-Bromodecane-10,10,10-d3 structure

Product Name:1-Bromodecane-10,10,10-d3

CAS No:284474-47-1

MF:C₁₀H₂₁Br

MW:224.196227788925

CID:248466

PubChem ID:71308869

Update Time:2025-05-28

1-Bromodecane-10,10,10-d3 Chemical and Physical Properties

Names and Identifiers

- Decane-1,1,1-d3,10-bromo- (9CI)
- 10-bromo-1,1,1-trideuteriodecane
- 1-Bromodecane-10,10,10-d3, 98 atom % D, 98% (CP)
- D98495
- CS-0568480
- 1-Bromodecane-d3
- 1-Bromodecane-10,10,10-d3
- HY-W099613S1
- 284474-47-1
- Inchi： 1S/C10H21Br/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3/i1D3
- InChI Key： MYMSJFSOOQERIO-FIBGUPNXSA-N
- SMILES： BrCCCCCCCCCC([2H])([2H])[2H]

Computed Properties

Exact Mass: 223.101
Monoisotopic Mass: 223.101
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 8
Complexity: 61.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: 1.080 g/mL at 25 °C
Boiling Point: 238 °C(lit.)
Flash Point: 94 °C

1-Bromodecane-10,10,10-d3 Security Information

Safety Instruction： 23-24/25

1-Bromodecane-10,10,10-d3 Pricemore >>

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TRC	B682842-2.5mg	1-Bromodecane-10,10,10-d3	284474-47-1	2.5mg	$ 64.00	2023-09-08
TRC	B682842-5mg	1-Bromodecane-10,10,10-d3	284474-47-1	5mg	$ 81.00	2023-09-08
TRC	B682842-25mg	1-Bromodecane-10,10,10-d3	284474-47-1	25mg	$ 224.00	2023-04-18